Cefixime Ethyl Ester (Cefixime EP Impurity F)

Description

Cefixime Ethyl Ester, also known as Cefixime EP Impurity F, is a compound related to the antibiotic cefixime . Cefixime is a broad-spectrum, third-generation cephalosporin antibiotic used to treat various bacterial infections . Cefixime Ethyl Ester is relevant in the synthesis of cefixime and cefixime ester . Specifically, a method for synthesizing cefixime involves reacting a compound with ethyl bromoacetate to obtain a compound, which is then used in further steps to produce cefixime .

Another related compound is Cefixime Methyl Ester, which has a molecular formula of C17H17N5O7S2 and a molecular weight of 467.5 g/mol . The IUPAC name for Cefixime Methyl Ester is (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-methoxy-2-oxoethoxy)iminoacetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid . Patents also discuss proxetil and axetil esters of cefixime, noting their potential as valuable prodrug esters of cefixime suitable for treating infections caused by gram-positive and gram-negative bacteria .

• CAS No.: 79368-95-9
• Product Name: Cefixime Ethyl Ester (Cefixime EP Impurity F)
• Molecular Formula: C18H19N5O7S2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-ethoxy-2-oxoethoxy)iminoacetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C18H19N5O7S2/c1-3-8-6-31-16-12(15(26)23(16)13(8)17(27)28)21-14(25)11(9-7-32-18(19)20-9)22-30-5-10(24)29-4-2/h3,7,12,16H,1,4-6H2,2H3,(H2,19,20)(H,21,25)(H,27,28)/b22-11-/t12-,16-/m1/s1
• Standard InChIKey: QVMFLNUARRRNPY-WGHMCSAXSA-N
• SMILES: CCOC(=O)CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C=C)C(=O)O
• Canonical SMILES: CCOC(=O)CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C=C)C(=O)O
• Purity: > 95%
• Synonyms: Cefixime Ethyl Ester Sodium Salt; (6R,7R)-7-[[(Z)-2-(2-aminothiazol-4-yl)-2-[(2-ethoxy-2- oxoethoxy)imino]acetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2- ene-2-carboxylic acid.
• PubChem Compound: 14634186
• Last Modified: Apr 15 2024